Cas no 1897549-70-0 (1-Butanesulfonyl fluoride, 3-methyl-)

• Product Name: 1-Butanesulfonyl fluoride, 3-methyl-
• CAS No: 1897549-70-0
• MF: C₅H₁₁FO₂S
• MW: 154.203044176102
• CID: 6050190
• PubChem ID: 87773919
• Update Time: 2024-01-10

1-Butanesulfonyl fluoride, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl fluoride, 3-methyl-
• 3-methylbutane-1-sulfonyl fluoride
• EN300-727126
• SCHEMBL5075267
• 1897549-70-0

• Inchi： 1S/C5H11FO2S/c1-5(2)3-4-9(6,7)8/h5H,3-4H2,1-2H3
• InChI Key： PBZQFKPYAKEXNJ-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)CC(C)C

Computed Properties

• Exact Mass: 154.04637893g/mol
• Monoisotopic Mass: 154.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 194.0±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides